1,2-DI-O-Tetradecyl-SN-glycero-3-phosphatidylcholine
Overview
Description
1,2-DI-O-Tetradecyl-SN-glycero-3-phosphatidylcholine, also known as 14-O-PC, is a glycerophospholipid. It has two tetradecyl chains attached to the sn-1 and sn-2 positions of the glycerol backbone by ether bonds. The alcohol moiety of this compound is choline, which is attached to the phosphate group .
Synthesis Analysis
The synthesis of 1,2-DI-O-Tetradecyl-SN-glycero-3-phosphatidylcholine involves protecting the sn-3-OH of optically active glycerols using 2-Methoxyethoxymethyl (MEM) and 2-(trimethylsilyl)ethoxymethyl (SEM) groups .Molecular Structure Analysis
The molecular formula of 1,2-DI-O-Tetradecyl-SN-glycero-3-phosphatidylcholine is C36H76NO6P. Its molecular weight is 650.0 g/mol . The InChI and SMILES strings provide a detailed view of its molecular structure .Chemical Reactions Analysis
Ether lipids like 1,2-DI-O-Tetradecyl-SN-glycero-3-phosphatidylcholine can induce significant changes in structure and dynamics, including altered interaction between peptides and lipids .Physical And Chemical Properties Analysis
The compound has a molecular weight of 650.0 g/mol. It has an XLogP3-AA value of 12.1, indicating its lipophilicity. It has no hydrogen bond donors and six hydrogen bond acceptors .Scientific Research Applications
Reconstitution of Proteins
This compound can be used in lipid bicelles to reconstitute proteins such as EmrE, a secondary active transport protein . This allows researchers to study the protein in a more natural environment, similar to its native cell membrane.
Study of Chain Length Dependence
1,2-DI-O-Tetradecyl-SN-glycero-3-phosphatidylcholine can be used to study the chain length dependence of proteins by differential scanning calorimetry and solid-state nuclear magnetic resonance (NMR) . This can provide insights into how the length of the lipid chains affects the structure and function of proteins.
Preparation of Bicelle Samples
This compound can be used to prepare bicelle samples for solid-state NMR experiments . Bicelles are disc-shaped lipid structures that can mimic the natural environment of cell membranes, making them useful for studying membrane proteins.
Study of Bicelle Size and Morphology
1,2-DI-O-Tetradecyl-SN-glycero-3-phosphatidylcholine can be used to compose isotropically tumbling small bicelles, allowing researchers to study their size and morphology . This can provide valuable information about the properties of bicelles and how they interact with proteins.
Protein Reconstitution into Phospholipid Bilayers
This compound can be used to prepare bicelle samples for solid-state NMR experiments to determine if the proteins could be reconstituted into phospholipid bilayers . This can provide insights into the behavior of proteins in cell membranes.
Mechanism of Action
Target of Action
1,2-DI-O-Tetradecyl-SN-glycero-3-phosphatidylcholine, also known as 14:0 Diether PC, is a glycerophospholipid . It is primarily used in lipid bicelles to reconstitute EmrE, a secondary active transport protein . This suggests that its primary target is the EmrE protein, which plays a crucial role in the transport of small molecules across the cell membrane.
Mode of Action
The compound interacts with its target, EmrE, by integrating into the lipid bicelles that form the environment for the protein . This interaction allows the protein to be reconstituted into the phospholipid bilayers, enabling the study of chain length dependence by differential scanning calorimetry and solid-state nuclear magnetic resonance (NMR) .
Biochemical Pathways
It is known that the compound plays a role in the formation of lipid bicelles, which are crucial for the function of membrane proteins like emre . The downstream effects of this interaction could potentially influence the transport of small molecules across the cell membrane.
Result of Action
The primary result of the action of 1,2-DI-O-Tetradecyl-SN-glycero-3-phosphatidylcholine is the reconstitution of the EmrE protein into phospholipid bilayers . This enables the study of the protein’s function and the influence of lipid chain length on its activity .
Action Environment
The action of 1,2-DI-O-Tetradecyl-SN-glycero-3-phosphatidylcholine is influenced by the lipid environment in which it is used. For instance, the formation of lipid bicelles and the reconstitution of EmrE are dependent on the specific characteristics of the lipid environment . Environmental factors such as temperature and pH could potentially influence the compound’s action, efficacy, and stability.
properties
IUPAC Name |
[(2R)-2,3-di(tetradecoxy)propyl] 2-(trimethylazaniumyl)ethyl phosphate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C36H76NO6P/c1-6-8-10-12-14-16-18-20-22-24-26-28-31-40-34-36(35-43-44(38,39)42-33-30-37(3,4)5)41-32-29-27-25-23-21-19-17-15-13-11-9-7-2/h36H,6-35H2,1-5H3/t36-/m1/s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DAYFLFDXFQCPCQ-PSXMRANNSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCOCC(COP(=O)([O-])OCC[N+](C)(C)C)OCCCCCCCCCCCCCC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCCCCCCCCCCCOC[C@H](COP(=O)([O-])OCC[N+](C)(C)C)OCCCCCCCCCCCCCC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C36H76NO6P |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901107066 |
Source
|
| Record name | 3,5,9-Trioxa-4-phosphatricosan-1-aminium, 4-hydroxy-N,N,N-trimethyl-7-(tetradecyloxy)-, inner salt, 4-oxide, (7R)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901107066 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
650.0 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,2-DI-O-Tetradecyl-SN-glycero-3-phosphatidylcholine | |
CAS RN |
36314-48-4 |
Source
|
| Record name | 3,5,9-Trioxa-4-phosphatricosan-1-aminium, 4-hydroxy-N,N,N-trimethyl-7-(tetradecyloxy)-, inner salt, 4-oxide, (7R)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=36314-48-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3,5,9-Trioxa-4-phosphatricosan-1-aminium, 4-hydroxy-N,N,N-trimethyl-7-(tetradecyloxy)-, inner salt, 4-oxide, (7R)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901107066 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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